2-Oxo-2-(phenylamino)ethyl (4-ethoxyphenyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Oxo-2-(phenylamino)ethyl (4-ethoxyphenyl)acetate” is a chemical compound with the CAS Number: 1457-85-8 . Its molecular weight is 193.2 . The IUPAC name for this compound is ethyl anilino (oxo)acetate .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H11NO3 . The InChI Code for this compound is 1S/C10H11NO3/c1-2-14-10(13)9(12)11-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,11,12) .Physical and Chemical Properties Analysis
The compound “this compound” is a solid at room temperature .Scientific Research Applications
Synthesis and Characterization
Research has demonstrated the synthesis of complex molecules through reactions involving ethyl 2-arylamino-2-oxo-acetates, which are structurally related to "2-Oxo-2-(phenylamino)ethyl (4-ethoxyphenyl)acetate." For example, ethyl 2-arylamino-2-oxo-acetates undergo reactions with dimethyl acetylenedicarboxylate in the presence of triphenylphosphine to produce dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates with good yields. These reactions showcase the compound's utility in synthesizing heterocyclic compounds, which are significant in the development of pharmaceuticals and materials with unique properties (I. Yavari, M. Aghazadeh, & M. Tafazzoli, 2002; I. Yavari, F. Nasiri, & H. Djahaniani, 2005).
Molecular Structure Analysis
Detailed molecular structure analyses have been conducted on compounds structurally similar to "this compound," providing insights into their chemical behavior and interactions. Studies involving crystal structure and Hirshfeld surface analysis reveal intricate details about molecular arrangements and potential for forming weak hydrogen bonds and π–π interactions, which are crucial for designing molecular materials with desired physical and chemical properties (Yassir Filali Baba et al., 2019).
Antimicrobial Activities
Research into related chemical structures has explored their potential antimicrobial activities, indicating the utility of these compounds in developing new antimicrobial agents. For instance, the synthesis of thiazoles and their derivatives has been investigated for their in vitro antimicrobial activities against various bacterial and fungal strains, highlighting the role of these compounds in medicinal chemistry and drug development (Wagnat W. Wardkhan et al., 2008).
Memory Enhancement Potential
Additionally, compounds synthesized from 2-(arylamino)ethyl 2-[1-(pyridin-2-yl)ethoxy] acetate have been studied for their effects on memory enhancement in mice, suggesting potential applications in treating memory-related disorders. This research underscores the importance of these compounds in neuropharmacology and the development of cognitive enhancers (Li Ming-zhu, 2010).
Safety and Hazards
This compound has several hazard statements associated with it: H302, H319, H372, and H410 . These indicate that it is harmful if swallowed, causes serious eye irritation, may cause damage to organs through prolonged or repeated exposure, and is very toxic to aquatic life with long-lasting effects . The precautionary statements associated with this compound are P260, P264, P273, P301+P312, P305+P351+P338, and P314 .
Properties
IUPAC Name |
(2-anilino-2-oxoethyl) 2-(4-ethoxyphenyl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4/c1-2-22-16-10-8-14(9-11-16)12-18(21)23-13-17(20)19-15-6-4-3-5-7-15/h3-11H,2,12-13H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFRZSBDFUWHYLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)OCC(=O)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.